Cas no 1903584-52-0 (3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile)

• Product Name: 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile
• CAS No: 1903584-52-0
• MF: C₁₇H₁₆N₄O₅S
• MW: 388.397742271423
• CID: 6461015
• PubChem ID: 92099354
• Update Time: 2025-11-02

3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile
• AKOS025361672
• F6488-1049
• 3-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• 3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 1903584-52-0
• 3-((1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C17H16N4O5S/c18-10-14-17(20-5-4-19-14)26-12-3-6-21(11-12)27(22,23)13-1-2-15-16(9-13)25-8-7-24-15/h1-2,4-5,9,12H,3,6-8,11H2
• InChI Key： IRNJPBUHYDUDEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCC(C1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 388.08414080g/mol
• Monoisotopic Mass: 388.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 1903584-52-0)

The compound 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS No. 1903584-52-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazine-2-carbonitrile core linked to a 2,3-dihydro-1,4-benzodioxine moiety via a sulfonyl-pyrrolidine spacer, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive molecules in these classes.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds like 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile has surged due to their versatility in drug discovery. A common query in scientific forums is: "What are the synthetic routes for pyrazine-2-carbonitrile derivatives?" This reflects the growing interest in scalable and efficient methodologies for such compounds. The benzodioxine component, known for its metabolic stability, further enhances the compound's appeal in designing orally bioavailable drugs.

From a medicinal chemistry perspective, the pyrrolidin-3-yloxy linker in CAS No. 1903584-52-0 offers conformational flexibility, which is critical for target binding. Computational studies suggest this compound may exhibit selectivity toward specific enzyme targets, a hot topic in precision medicine. Notably, its nitrile group could serve as a pharmacophore or a metabolic handle, aligning with current trends in prodrug design.

Another trending discussion revolves around the green synthesis of such complex molecules. Environmental concerns have led researchers to explore catalyst-free reactions or biocatalytic methods for derivatives of 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile. This aligns with the broader shift toward sustainable chemistry in industrial applications.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Its logP and solubility profiles are also widely studied, as these parameters dictate formulation strategies—a key concern in pharmaceutical development.

In summary, 3-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile represents a compelling case study in modern structure-activity relationship (SAR) optimization. Its multifaceted chemistry addresses pressing needs in drug discovery, while its synthetic challenges inspire innovation in organic methodology.